Cas no 1368784-37-5 (2-(3-methoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-methoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 1368784-37-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6567282
• PubChem ID: 82280726
• Update Time: 2025-05-19

2-(3-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)propan-2-yl(methyl)amine
• EN300-1839768
• 1368784-37-5
• [2-(3-methoxyphenyl)propan-2-yl](methyl)amine
• SCHEMBL17790163

• Inchi： 1S/C11H17NO/c1-11(2,12-3)9-6-5-7-10(8-9)13-4/h5-8,12H,1-4H3
• InChI Key： JSUVRWAIMTWNGC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)(C)NC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-methoxyphenyl)propan-2-yl(methyl)amine

Introduction to 2-(3-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 1368784-37-5)

2-(3-methoxyphenyl)propan-2-yl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368784-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives, characterized by its structural motif of a propyl chain linked to a phenyl ring substituted with a methoxy group, and further functionalized with a methylamine moiety. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-(3-methoxyphenyl)propan-2-yl(methyl)amine consists of a benzene ring bearing a methoxy group at the 3-position, connected to a propyl group at the 2-position, which in turn is linked to a methylamine group. This arrangement creates a molecule with potential interactions across multiple biological targets, including enzymes and receptors. The presence of the methoxy group enhances lipophilicity while the amine functionalities provide opportunities for hydrogen bonding, crucial for binding affinity in drug design.

In recent years, there has been growing interest in amine derivatives as pharmacophores due to their versatility in modulating biological pathways. The compound 2-(3-methoxyphenyl)propan-2-yl(methyl)amine has been explored in several preclinical studies for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Its structural analogs have shown promise in early-stage trials, particularly in the context of targeting cyclooxygenase (COX) enzymes and other nonsteroidal anti-inflammatory drug (NSAID)-like mechanisms.

One of the most compelling aspects of 2-(3-methoxyphenyl)propan-2-yl(methyl)amine is its ability to serve as a scaffold for further chemical modifications. Researchers have leveraged this compound to develop libraries of derivatives with enhanced pharmacokinetic profiles and reduced side effects. The methoxyphenyl ring provides a stable aromatic core that can be functionalized through various synthetic routes, including Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry for constructing biaryl structures.

The synthesis of 2-(3-methoxyphenyl)propan-2-yl(methyl)amine typically involves multi-step organic transformations starting from commercially available precursors such as 3-methoxyaniline and isobutylene. The process often requires careful optimization to achieve high yields and purity, as impurities can significantly affect biological activity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with the principles of green chemistry.

From a computational chemistry perspective, 2-(3-methoxyphenyl)propan-2-yl(methyl)amine has been subjected to molecular docking studies to predict its binding interactions with target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as lipoxygenase and carbonic anhydrase, which are implicated in various pathological conditions. The phenolic hydroxyl group and the amine nitrogen provide multiple sites for hydrogen bonding interactions, enhancing binding affinity.

The pharmacological profile of 2-(3-methoxyphenyl)propan-2-yl(methyl)amine is further supported by experimental data from cell-based assays. Preliminary results indicate that this compound can modulate intracellular signaling pathways associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders, where inflammation plays a central role. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug discovery.

In conclusion, 2-(3-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 1368784-37-5) represents an intriguing molecule with multifaceted applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting inflammatory and metabolic diseases. As research progresses, further exploration of this compound and its derivatives will likely uncover new opportunities for drug development, driven by both synthetic innovation and computational modeling techniques.